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This guide provides an in-depth analysis of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate,
CAS number 39775-31-0. It covers its core chemical and physical properties, spectroscopic
profile, synthesis, and key applications, with a focus on its role as a versatile ligand in
coordination chemistry and its emerging biological significance.

Introduction: A Ligand of Growing Importance

Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate is an organic compound from the bipyridine
family. Structurally, it is characterized by a 2,2'-bipyridine core with two methyl ester groups at
the 3 and 3' positions.[1] This specific substitution pattern imparts unique chemical and
physical properties that make it a valuable component in various scientific fields.[1] The
presence of the ester groups enhances its solubility and reactivity, making it a versatile ligand
in coordination chemistry.[1]
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The bipyridine moiety, with its two nitrogen atoms, readily forms stable chelate complexes with
a wide range of metal ions. This chelating ability is fundamental to its extensive use in the
development of catalysts, advanced materials, and, more recently, in biological applications.[1]
[2] This guide will delve into the technical specifics that underpin these applications, providing a
robust resource for researchers.

Physicochemical and Structural Properties

The utility of a compound is intrinsically linked to its physical and structural characteristics.
Below is a summary of the key properties of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate.

hvsicochemical

Property Value Source
CAS Number 39775-31-0 [1][3]
Molecular Formula C14H12N204 [11[3]
Molecular Weight 272.26 g/mol [11[3]
Physical Form Solid, White Powder [41[5]
Melting Point 155-156 °C [51[6]
Purity Typically 297% [4]

Molecular Structure and Crystallography

The molecular structure of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate has been
determined by X-ray crystallography. The molecule adopts a trans conformation where the two
pyridine rings are not coplanar, with an inter-ring angle of approximately 53°.[7] This twisted
conformation is influenced by intramolecular interactions.[7]

Molecular Structure of Dimethyl [2,2'-bipyridine]-3,3'-dicarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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